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Abstract

8,11-Octadecadienoic acid is a non-conjugated, polyunsaturated fatty acid that, while less
ubiquitous than its isomers like linoleic acid, holds unique structural features relevant to
lipidomics and biomedical research. This guide provides a comprehensive technical overview
of its chemical structure, physicochemical properties, potential biological roles, and robust
analytical workflows. Designed for researchers, chemists, and drug development professionals,
this document synthesizes foundational knowledge with practical, field-proven methodologies
to facilitate further investigation into this specific fatty acid.

Core Chemical Identity and Structure

8,11-Octadecadienoic acid is a long-chain fatty acid characterized by an 18-carbon backbone
containing two double bonds positioned at the 8th and 11th carbons.[1] Its molecular formula is
CisH3202 and it has a molecular weight of approximately 280.45 g/mol .[1][2] Unlike conjugated
linoleic acids (CLAS), the double bonds in 8,11-octadecadienoic acid are separated by two
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single bonds, a structural motif that dictates its three-dimensional shape and chemical
reactivity.

Isomeric Configurations

The geometry of the double bonds is a critical determinant of the molecule's physical and
biological properties. The cis configuration introduces a bend in the acyl chain, while the trans
configuration results in a more linear structure. The primary isomers include:

e (87, 112)-Octadecadienoic acid: The all-cis isomer, often implied when stereochemistry is
not specified in biological contexts.[3]

e (8E, 11E)-Octadecadienoic acid: The all-trans isomer.[1][2]
e (8E, 11Z)-Octadecadienoic acid: A mixed trans, cis isomer.
e (8Z, 11E)-Octadecadienoic acid: A mixed cis, trans isomer.

The IUPAC name precisely defines this stereochemistry, for example, (8E,11E)-octadeca-8,11-
dienoic acid.[2]

Physicochemical Properties

Understanding the physicochemical properties is fundamental for designing extraction,
purification, and analytical protocols. The data below pertains primarily to the most commonly
referenced forms.
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Property Value Source(s)
Molecular Formula C1sH3202 [1112]
Molecular Weight 280.45 g/mol [1][2]

octadeca-8,11-dienoic acid
IUPAC Name ) N [1][2]
(isomer specific)

Common Synonyms C18:2 (A8,11), C18:2n-7,10 [1112]
CAS Number 2197-52-6 ((8E,11E)-isomer) [2]
o Unsaturated Fatty Acid, Fatty
Classification [2]
Acyl

Predicted XLogP3 6.8 [3]

Soluble in organic solvents
Solubili (e.g., methanol, ethanol,
olubili
Y hexane); poorly soluble in

water.

Biological Context and Metabolic Significance

While not a primary dietary fatty acid, 8,11-octadecadienoic acid and its metabolites can arise
from endogenous metabolic pathways and may possess distinct biological activities. Its
metabolism is likely integrated with the broader network of polyunsaturated fatty acid (PUFA)
processing.

Potential Metabolic Pathways and Signaling

Like other PUFAS, 8,11-octadecadienoic acid can be incorporated into the phospholipid
bilayer of cell membranes, influencing membrane fluidity and the function of embedded
proteins. Upon stimulation, it can be liberated by phospholipases and subsequently serve as a
substrate for oxidative enzymes.

Causality of Enzymatic Action:
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e Cyclooxygenases (COX) and Lipoxygenases (LOX): These enzymes are primary drivers of
fatty acid signaling.[4] They introduce oxygen to form a class of potent, short-lived signaling
molecules known as octadecanoids.[4][5] The specific regio- and stereochemistry of the
resulting hydroxylated products (hydroxyoctadecadienoic acids, or HODES) determines their
downstream receptor binding and cellular effects, which often relate to inflammation and cell
growth.

e Cytochrome P450 (CYP) Enzymes: These enzymes can also metabolize fatty acids, typically
producing epoxy and hydroxy derivatives that are involved in regulating vascular tone and
inflammation.

The diagram below illustrates this generalized pathway, which provides a logical framework for
investigating the specific bioactive products derived from 8,11-octadecadienoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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